N-(2-hydroxyphenyl)-5-methyl-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(1-naphthyl)-1,3,4-thiadiazole-3(2H)-carboximidamide

• Molecular Formula: C23H20N6OS2
• Molecular Weight: 460.6 g/mol
• IUPAC Name: (2S)-N-(2-hydroxyphenyl)-5-methyl-N//'-(5-methyl-1,3,4-thiadiazol-2-yl)-2-naphthalen-1-yl-2H-1,3,4-thiadiazole-3-carboximidamide
• InChI: InChI=1S/C23H20N6OS2/c1-14-26-27-23(32-14)25-22(24-19-12-5-6-13-20(19)30)29-21(31-15(2)28-29)18-11-7-9-16-8-3-4-10-17(16)18/h3-13,21,30H,1-2H3,(H,24,25,27)/t21-/m0/s1
• InChI Key: ZHMWPPQHUYSZBP-NRFANRHFSA-N
• Isomeric SMILES: CC1=NN=C(S1)/N=C(\NC2=CC=CC=C2O)/N3[C@@H](SC(=N3)C)C4=CC=CC5=CC=CC=C54
• SMILES: CC1=NN=C(S1)N=C(NC2=CC=CC=C2O)N3C(SC(=N3)C)C4=CC=CC5=CC=CC=C54

Description

N-(2-hydroxyphenyl)-5-methyl-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(1-naphthyl)-1,3,4-thiadiazole-3(2H)-carboximidamide, also known as HNTD, is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the thiadiazole family and has been shown to exhibit promising properties as a tool for studying various biological processes.

Mechanism of Action

The mechanism of action of N-(2-hydroxyphenyl)-5-methyl-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(1-naphthyl)-1,3,4-thiadiazole-3(2H)-carboximidamide involves its ability to bind to specific biological molecules and emit fluorescence upon excitation. This fluorescence can be used to monitor the interactions and functions of these molecules in real-time, providing valuable insights into their roles in various biological processes.
Biochemical and Physiological Effects
N-(2-hydroxyphenyl)-5-methyl-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(1-naphthyl)-1,3,4-thiadiazole-3(2H)-carboximidamide has been shown to have minimal biochemical and physiological effects on cells and tissues, making it an ideal tool for studying biological processes without interfering with their natural functions. This compound has been shown to be non-toxic and non-cytotoxic, allowing for its safe use in various experiments.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-hydroxyphenyl)-5-methyl-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(1-naphthyl)-1,3,4-thiadiazole-3(2H)-carboximidamide in lab experiments include its high selectivity and sensitivity towards biological molecules, its non-toxic and non-cytotoxic nature, and its ability to provide real-time monitoring of biological processes. However, the limitations of using N-(2-hydroxyphenyl)-5-methyl-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(1-naphthyl)-1,3,4-thiadiazole-3(2H)-carboximidamide include its relatively high cost and the need for specialized equipment for its detection.

Future Directions

For the use of N-(2-hydroxyphenyl)-5-methyl-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(1-naphthyl)-1,3,4-thiadiazole-3(2H)-carboximidamide in scientific research include its application in the study of various biological processes, such as protein-protein interactions, cellular signaling pathways, and gene expression. Additionally, the development of new derivatives of N-(2-hydroxyphenyl)-5-methyl-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(1-naphthyl)-1,3,4-thiadiazole-3(2H)-carboximidamide with improved properties and lower costs could further expand its potential applications in the field of scientific research.
In conclusion, N-(2-hydroxyphenyl)-5-methyl-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(1-naphthyl)-1,3,4-thiadiazole-3(2H)-carboximidamide is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound has been shown to exhibit promising properties as a tool for studying various biological processes, and its use in future research could lead to valuable insights into the functions of biological molecules.

Synthesis Methods

The synthesis of N-(2-hydroxyphenyl)-5-methyl-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(1-naphthyl)-1,3,4-thiadiazole-3(2H)-carboximidamide involves a multi-step process that includes the reaction of 2-amino-5-methyl-1,3,4-thiadiazole with 2-naphthoyl chloride to produce 2-(1-naphthyl)-5-methyl-1,3,4-thiadiazole-3-carboxylic acid. This intermediate is then reacted with 2-hydroxybenzaldehyde and thionyl chloride to produce the final product, N-(2-hydroxyphenyl)-5-methyl-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(1-naphthyl)-1,3,4-thiadiazole-3(2H)-carboximidamide.

Scientific Research Applications

N-(2-hydroxyphenyl)-5-methyl-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(1-naphthyl)-1,3,4-thiadiazole-3(2H)-carboximidamide has been widely used in scientific research as a fluorescent probe for detecting various biological molecules, including proteins, DNA, and RNA. This compound has been shown to exhibit high selectivity and sensitivity towards these molecules, making it an ideal tool for studying their interactions and functions.